Cas no 1408074-42-9 (5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid)

• Product Name: 5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid
• CAS No: 1408074-42-9
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• MDL: MFCD23106057
• CID: 1063558
• PubChem ID: 66730538
• Update Time: 2025-10-20

5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-((tert-Butoxycarbonyl)amino)tetrahydro-2H-pyran-2-carboxylic Acid
• 5-(Boc-amino)-tetrahydro-pyran-2-carboxylic acid
• 5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid
• SB20792
• AKOS025396085
• SB20793
• 5-{[(tert-butoxy)carbonyl]amino}oxane-2-carboxylic
• SCHEMBL578791
• 5-{[(tert-butoxy)carbonyl]amino}oxane-2-carboxylic acid
• A885779
• (2R,5R)-5-{[(tert-butoxy)carbonyl]amino}oxane-2-
• PS-17402
• cis-5-(Boc-amino)tetrahydro-2H-pyran-2-carboxylic Acid
• SY344347
• 5-((tert-Butoxycarbonyl)amino)tetrahydro-2H-pyran-2-carboxylicacid
• PB31234
• MFCD23106059
• (2S,5R)-5-(Boc-amino)tetrahydropyran-2-carboxylic acid
• SB35138
• 5-((tert-Butoxycarbonyl)amino)tetrahydro-2H-pyran-2-carboxylic Acid; Hexonic acid, 2,6-anhydro-3,4,5-trideoxy-5-[[(1,1-dimethylethoxy)carbonyl]amino]-; 5-[(tert-Butoxycarbonyl)amino]tetrahydro-2H-pyran-2-carboxylic acid; 2,6-Anhydro-3,4,5-trideoxy-5-[[(1,1-dimethylethoxy)carbonyl]amino]hexonic acid; 5-(tert-Butoxycarbonyla
• (2S,5S)-5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid
• SY028966
• cis-5-((tert-Butoxycarbonyl)amino)tetrahydro-2H-pyran-2-carboxylic acid
• DB-316807
• PB35943
• P13582
• MFCD20261452
• (2S,5R)-5-{[(tert-butoxy)carbonyl]amino}oxane-2-carboxylic acid
• SB20794
• 5-(Boc-amino)-oxane-2-carboxylic acid
• 1408074-42-9
• 5-[(2-methylpropan-2-yl)oxycarbonylamino]oxane-2-carboxylic acid
• CS-0054820
• 1993226-94-0

• MDL： MFCD23106057
• Inchi： 1S/C11H19NO5/c1-11(2,3)17-10(15)12-7-4-5-8(9(13)14)16-6-7/h7-8H,4-6H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： NROSRTMHTJHLLE-UHFFFAOYSA-N
• SMILES： O1CC(CCC1C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans

Additional information on 5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid

Research Brief on 5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid (CAS: 1408074-42-9)

5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid (CAS: 1408074-42-9) is a protected amino acid derivative that has gained increasing attention in medicinal chemistry and drug discovery. This compound serves as a key building block in the synthesis of various biologically active molecules, particularly in the development of protease inhibitors and peptide-based therapeutics. Recent studies have highlighted its utility in constructing constrained peptidomimetics and as a scaffold for novel drug candidates targeting infectious diseases and cancer.

Structural analysis reveals that this compound combines the conformational rigidity of the tetrahydropyran ring with the versatility of the Boc-protected amine functionality. The carboxylic acid moiety provides an additional handle for further derivatization, making it particularly valuable for combinatorial chemistry approaches. Recent synthetic methodology developments have improved the efficiency of producing this compound at scale, with several research groups reporting optimized routes with yields exceeding 85%.

In pharmacological applications, derivatives of 5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid have shown promising activity against viral proteases, particularly in HIV and HCV treatment research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into novel macrocyclic inhibitors of NS3/4A protease, achieving picomolar inhibition constants. The constrained geometry imposed by the tetrahydropyran ring was found to significantly enhance binding affinity while improving metabolic stability.

Ongoing research explores the compound's potential in targeted drug delivery systems. Its amphiphilic character allows for conjugation with various drug molecules while maintaining favorable pharmacokinetic properties. Recent patent filings indicate growing commercial interest, with several pharmaceutical companies investigating its use in next-generation antiviral and anticancer agents. Analytical characterization studies using advanced techniques like cryo-EM and solid-state NMR have provided new insights into its conformational preferences in different environments.

The safety profile of 5-(tert-butoxycarbonylamino)tetrahydropyran-2-carboxylic acid has been extensively studied, with toxicological data supporting its use in pharmaceutical development. Current Good Manufacturing Practice (cGMP) compliant synthesis routes have been established, facilitating its transition from research-scale to potential clinical applications. As research continues, this compound is expected to play an increasingly important role in the development of novel therapeutic agents addressing unmet medical needs.